Cas no 1016987-87-3 (b-D-Glucopyranoside,(1S,4aR,5S,7aS)-1,4a,5,7a-tetrahydro-5-[(4-hydroxybenzoyl)oxy]-7-(hydroxymethyl)cyclopenta[c]pyran-1-yl)

b-D-Glucopyranoside,(1S,4aR,5S,7aS)-1,4a,5,7a-tetrahydro-5-[(4-hydroxybenzoyl)oxy]-7-(hydroxymethyl)cyclopenta[c]pyran-1-yl structure

1016987-87-3 structure

Product Name:b-D-Glucopyranoside,(1S,4aR,5S,7aS)-1,4a,5,7a-tetrahydro-5-[(4-hydroxybenzoyl)oxy]-7-(hydroxymethyl)cyclopenta[c]pyran-1-yl

CAS No:1016987-87-3

Molecular Formula:C₂₂H₂₆O₁₁

Molecular Weight:466.43500

CID:97952

PubChem ID:91885091

b-D-Glucopyranoside,(1S,4aR,5S,7aS)-1,4a,5,7a-tetrahydro-5-[(4-hydroxybenzoyl)oxy]-7-(hydroxymethyl)cyclopenta[c]pyran-1-yl Properties

Names and Identifiers

- b-D-Glucopyranoside,(1S,4aR,5S,7aS)-1,4a,5,7a-tetrahydro-5-[(4-hydroxybenzoyl)oxy]-7-(hydroxymethyl)cyclopenta[c]pyran-1-yl
- 6-O-p-Hydroxybenzoylaucubin
- (1S,4aR,5S,7aS)-1-(β-D-Glucopyranosyloxy)-7-(hydroxymethyl)-1,4a, 5,7a-tetrahydrocyclopenta[c]pyran-5-yl 4-hydroxybenzoate
- b-D-Glucopyranoside,(1S,4aR,5S,7aS)-1,4a,5,7a-tetrahydro-5-[(4-hydroxybenzoyl)oxy]-7-(hydroxym...
- Derwentioside B
- [ "Derwentioside B" ]
- (1S,4aR,5S,7aS)-1,4a,5,7a-Tetrahydro-5-[(4-hydroxybenzoyl)oxy]-7-(hydroxymethyl)cyclopenta[c]pyran-1-yl -D-glucopyranoside
- AKOS032961579
- 1016987-87-3
- [(1S,4aR,5S,7aS)-7-(hydroxymethyl)-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-5-yl] 4-hydroxybenzoate
- FS-10073
- NCGC00380149-01
- NCGC00380149-01_C22H26O11_Benzoic acid, 4-hydroxy-, 1-(hexopyranosyloxy)-1,4a,5,7a-tetrahydro-7-(hydroxymethyl)cyclopenta[c]pyran-5-yl ester
- MEGxp0_000546
- (1S,4aR,5S,7aS)-1,4a,5,7a-Tetrahydro-5-[(4-hydroxybenzoyl)oxy]-7-(hydroxymethyl)cyclopenta[c]pyran-1-yl beta-D-glucopyranoside
- (1S,4AR,5S,7aS)-7-(hydroxymethyl)-1-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-5-yl 4-hydroxybenzoate
- +Expand
- InChIKey： JZWZFNOVWZEQMF-QNAXTHAFSA-N
- Inchi： InChI=1S/C22H26O11/c23-8-11-7-14(31-20(29)10-1-3-12(25)4-2-10)13-5-6-30-21(16(11)13)33-22-19(28)18(27)17(26)15(9-24)32-22/h1-7,13-19,21-28H,8-9H2/t13-,14+,15+,16+,17+,18-,19+,21-,22-/m0/s1
- SMILES： OC[C@@H]1[C@@H](O)[C@H](O)[C@@H](O)[C@H](O[C@H]2[C@@H]3C(CO)=C[C@@H](OC(C4=CC=C(O)C=C4)=O)[C@@H]3C=CO2)O1

Computed Properties

Exact Mass: 466.14800
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 11
Rotatable Bond Count: 7
Monoisotopic Mass: 466.14751164g/mol
Heavy Atom Count: 33
Complexity: 747
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -1.1
Topological Polar Surface Area: 175Å²

Experimental Properties

LogP: -1.23120
PSA: 175.37000
Boiling Point: 762.8±60.0 °C at 760 mmHg
Vapor Pressure: 0.0±2.7 mmHg at 25°C
Flash Point: 265.3±26.4 °C
Color/Form: Powder
Density: 1.6±0.1 g/cm3

b-D-Glucopyranoside,(1S,4aR,5S,7aS)-1,4a,5,7a-tetrahydro-5-[(4-hydroxybenzoyl)oxy]-7-(hydroxymethyl)cyclopenta[c]pyran-1-yl Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AE17446-5mg	6-O-p-Hydroxybenzoylaucubin	1016987-87-3		5mg	$702.00	2024-04-20
TargetMol Chemicals	TN3188-5 mg	6-O-p-Hydroxybenzoylaucubin	1016987-87-3	98%	5mg	￥ 3,940
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	O24560-5mg	(1S,4aR,5S,7aS)-1-(β-D-Glucopyranosyloxy)-7-(hydroxymethyl)-1,4a, 5,7a-tetrahydrocyclopenta[c]pyran-5-yl 4-hydroxybenzoate	1016987-87-3		5mg	¥5600.0	2021-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN3188-1 mg	6-O-p-Hydroxybenzoylaucubin	1016987-87-3		1mg	￥2835.00	2021-09-23